Methyl 2-[(cyanomethyl)sulfonyl]benzoate

• IUPAC Name: methyl 2-(cyanomethylsulfonyl)benzoate
• InChI: InChI=1S/C10H9NO4S/c1-15-10(12)8-4-2-3-5-9(8)16(13,14)7-6-11/h2-5H,7H2,1H3
• InChI Key: GSBCUUXSBJVYLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)CC#N
• Molecular Formula: C10H9NO4S
• DSSTOX Substance ID: DTXSID10348480
• Molecular Weight: 239.25 g/mol
• CAS RN: 175137-52-7

Description

Methyl 2-[(cyanomethyl)sulfonyl]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MCB and is a member of the sulfonamide family. MCB is a white crystalline powder that is soluble in organic solvents and is commonly used in the synthesis of other chemical compounds. In

Scientific Research Applications

Synthesis and Pharmaceutical Applications

Methyl-2-formyl benzoate is a bioactive precursor in organic synthesis, offering a versatile substrate for developing compounds with pharmaceutical applications. Its significant role in organic synthesis underlines its potential as a precursor for new bioactive molecules across various pharmacological activities, such as antifungal, antihypertensive, anticancer, and antiulcer properties (Farooq & Ngaini, 2019).

Environmental Degradation and Biodegradability

Polyfluoroalkyl chemicals, with structures possibly akin to methyl 2-[(cyanomethyl)sulfonyl]benzoate, are used extensively in industrial applications due to their resistance to environmental degradation. The microbial degradation pathways of these chemicals can result in the formation of persistent and toxic by-products, indicating the environmental impact of such compounds and the importance of understanding their biodegradation mechanisms (Liu & Avendaño, 2013).

Antimicrobial Agents

Compounds such as p-Cymene, which might be synthesized or modified from structures similar to this compound, demonstrate a range of biological activities, including antimicrobial effects. This highlights the potential for such chemical entities to be developed into new substances with antimicrobial properties, addressing the need for new treatments in the face of increasing antimicrobial resistance (Marchese et al., 2017).

Antioxidant Capacity Assays

The antioxidant capacity of compounds can be assessed through reactions with specific assays, such as the ABTS/PP decolorization assay. Understanding the reaction pathways and the potential for compounds like this compound to participate in these reactions can contribute to the development of antioxidants with specific properties (Ilyasov et al., 2020).